Cas no 1306604-48-7 (3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride
• CAS No: 1306604-48-7
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 5158744
• Update Time: 2025-06-13

3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride
• 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine;hydrochloride
• (1r,3r)-3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride
• 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride, trans
• Z1983375116
• 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-aminehydrochloride
• Cyclobutanamine, 3-(3-fluoro-4-methoxyphenyl)-, hydrochloride (1:1)

• Inchi： 1S/C11H14FNO.ClH/c1-14-11-3-2-7(6-10(11)12)8-4-9(13)5-8;/h2-3,6,8-9H,4-5,13H2,1H3;1H
• InChI Key： GUPQBGLLIHTTKG-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C1CC(C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 35.2

Additional information on 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride

Introduction to 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride (CAS No. 1306604-48-7)

3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride (CAS No. 1306604-48-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMPA-HCl, is a derivative of cyclobutane and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride consists of a cyclobutane ring substituted with a fluoro and methoxy group on a phenyl ring, and an amine group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.

Recent studies have focused on the pharmacological profile of FMPA-HCl. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a critical role in various physiological processes, including mood regulation, cognitive function, and sensory perception. The ability of FMPA-HCl to modulate these receptors has led to its investigation as a potential treatment for psychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride has been studied for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that FMPA-HCl may have therapeutic potential in preventing or slowing the progression of these conditions.

The pharmacokinetic properties of FMPA-HCl have also been evaluated in preclinical models. Research indicates that the compound has good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. Furthermore, the metabolic stability of FMPA-HCl has been assessed, with results showing that it undergoes minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These preliminary findings are encouraging and support the continued development of FMPA-HCl as a novel therapeutic agent.

The potential applications of FMPA-HCl extend beyond psychiatric and neurodegenerative disorders. Recent studies have explored its anti-inflammatory properties, suggesting that it may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The broad spectrum of biological activities exhibited by this compound highlights its versatility and potential as a multi-target therapeutic agent.

In conclusion, 3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine hydrochloride (CAS No. 1306604-48-7) is a promising compound with diverse pharmacological properties. Its interactions with serotonin receptors, neuroprotective effects, and anti-inflammatory properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials will provide more insights into its safety and efficacy, paving the way for potential new treatments for various medical conditions.